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Compound of Interest

Compound Name: Boc-NH-SS-OpNC

Cat. No.: B6292174 Get Quote

Essential Safety and Handling Guide for Boc-
NH-SS-OpNC
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Boc-NH-SS-OpNC (2-((2-(t-

Butyloxycarbonylamino)ethyl)disulfaneyl)ethan-1-yl p-nitrophenylcarbonate). The following

procedural guidance outlines the necessary personal protective equipment (PPE), handling

protocols, and disposal plans to ensure laboratory safety.

Chemical Identifier:

Product Name: Boc-NH-SS-OpNC

CAS Number: 2040301-00-4

Molecular Formula: C₁₆H₂₂N₂O₇S₂

Molecular Weight: 418.48 g/mol

Storage Temperature: -20°C

Hazard Identification and Personal Protective
Equipment (PPE)
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While a specific Safety Data Sheet (SDS) for Boc-NH-SS-OpNC is not readily available, data

from analogous compounds, such as Boc-NH-O-C1-NHS ester, suggest that this chemical may

cause skin, eye, and respiratory irritation[1]. Therefore, adherence to the following PPE

guidelines is mandatory.

Core Personal Protective Equipment (PPE) Requirements

PPE Category Item Specifications

Eye & Face Protection Safety Goggles or Face Shield

Must provide protection

against chemical splashes. A

face shield should be used in

combination with goggles for

maximum protection.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before each use.

Body Protection Laboratory Coat

A full-length lab coat should be

worn to protect against skin

contact.

Respiratory Protection Fume Hood or Respirator

All handling of solid Boc-NH-

SS-OpNC and its solutions

should be conducted in a

certified chemical fume hood to

avoid inhalation of dust or

vapors. If a fume hood is not

available, a NIOSH-approved

respirator is required.

Operational and Handling Plan
Engineering Controls:

Always handle Boc-NH-SS-OpNC in a well-ventilated area, preferably within a chemical

fume hood[1].
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An eyewash station and safety shower must be readily accessible in the immediate work

area.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the

workspace by clearing unnecessary items and ensuring all necessary equipment is within

reach inside the fume hood.

Weighing: When weighing the solid compound, use a spatula and perform the task within the

fume hood to minimize the risk of inhaling dust particles.

Dissolving: When preparing solutions, slowly add the solid to the solvent to avoid splashing.

Reactions: All reactions involving Boc-NH-SS-OpNC should be conducted in closed systems

or within the fume hood.

Post-Handling: After handling, wash hands thoroughly with soap and water[1]. Clean all

contaminated surfaces.

Emergency Procedures
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Emergency Situation Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and wash it before reuse. Seek medical

attention if irritation persists[1].

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention[1].

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical

attention[1].

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention[1].

Spill

Evacuate the area. For small spills, absorb the

material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed

container for disposal. For large spills, contact

your institution's environmental health and

safety department.

Disposal Plan
All waste containing Boc-NH-SS-OpNC, including empty containers, contaminated PPE, and

spill cleanup materials, must be disposed of as hazardous chemical waste. Follow all local,

state, and federal regulations for hazardous waste disposal[1].

Waste Collection: Collect all waste in a clearly labeled, sealed container.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "Boc-NH-SS-OpNC".

Storage: Store the waste container in a designated, secondary containment area away from

incompatible materials.
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Disposal Request: Contact your institution's environmental health and safety department to

arrange for pickup and disposal.

Diagrams

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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